benzyl 6-(4-ethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

Specification

• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: benzyl 6-(4-ethoxyphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• Standard InChI: InChI=1S/C24H24N2O4S/c1-3-29-19-11-9-18(10-12-19)22-21(23(28)30-15-17-7-5-4-6-8-17)16(2)25-24-26(22)20(27)13-14-31-24/h4-12,22H,3,13-15H2,1-2H3
• Standard InChI Key: QTJXAPFLMSVBNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(N=C3N2C(=O)CCS3)C)C(=O)OCC4=CC=CC=C4

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituent Effects

The compound’s pyrimido[2,1-b][1,thiazine core consists of a fused pyrimidine ring (a six-membered aromatic ring with two nitrogen atoms) and a thiazine ring (a six-membered ring containing sulfur and nitrogen). The 4-ethoxyphenyl group at position 6 introduces electron-donating ethoxy (–OCH$_2$CH$_3$) substituents, which enhance the compound’s lipophilicity and potential membrane permeability. The benzyl carboxylate at position 7 contributes to steric bulk and may influence binding affinity through π-π interactions or hydrogen bonding.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{24}\text{H}_{24}\text{N}_{2}\text{O}_{4}\text{S}$
Molecular Weight	436.5 g/mol
IUPAC Name	Benzyl 6-(4-ethoxyphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b]thiazine-7-carboxylate
Canonical SMILES	CCOC1=CC=C(C=C1)C2C(=C(N=C3N2C(=O)CCS3)C)C(=O)OCC4=CC=CC=C4

Synthesis and Production

Multi-Step Synthetic Pathways

The synthesis of benzyl 6-(4-ethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b]thiazine-7-carboxylate involves sequential reactions to assemble the heterocyclic core and introduce substituents:

• Core Formation: Cyclocondensation of thiourea derivatives with α,β-unsaturated carbonyl compounds under acidic or basic conditions generates the pyrimido-thiazine scaffold.

• Ethoxyphenyl Introduction: Electrophilic aromatic substitution or Suzuki-Miyaura coupling attaches the 4-ethoxyphenyl group to position 6.

• Benzyl Carboxylate Functionalization: Esterification or transesterification reactions install the benzyl carboxylate group at position 7.

Industrial-scale production often employs continuous flow reactors to optimize reaction efficiency and yield. Purification via recrystallization or column chromatography ensures high purity (>95%), critical for pharmacological studies.

Biological Activity and Mechanistic Insights

Enzyme Inhibition and Receptor Modulation

The compound’s planar structure and substituent arrangement enable it to occupy the active sites of enzymes such as kinases and proteases. Molecular docking simulations suggest strong binding affinity for the ATP-binding pocket of protein kinases, potentially inhibiting phosphorylation cascades involved in cancer progression. The ethoxyphenyl group may enhance hydrophobic interactions with receptor pockets, while the carboxylate moiety could engage in hydrogen bonding with catalytic residues.

Table 2: Comparative Biological Activities of Pyrimido-Thiazine Analogs

Compound	Substituents	Biological Activity
Benzyl 6-(4-ethoxyphenyl)-8-methyl-...	4-Ethoxyphenyl, methyl	Kinase inhibition
Benzyl 6-(4-chlorophenyl)-8-methyl-...	4-Chlorophenyl, methyl	Antimicrobial
Allyl 6-(3,4,5-trimethoxyphenyl)-8-...	Trimethoxyphenyl, allyl	Antiproliferative

Applications and Future Directions

Research Priorities

Future work should prioritize:

• In Vivo Efficacy Studies: Validate antitumor activity in xenograft models.

• Formulation Optimization: Develop nanoparticle-based delivery systems to enhance solubility.

• Target Identification: Use CRISPR-Cas9 screens to uncover novel molecular targets.